Cas no 915924-36-6 (1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine)

• Product Name: 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine
• CAS No: 915924-36-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD08059854
• CID: 1086365
• PubChem ID: 44827684
• Update Time: 2025-05-20

1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(Aminomethyl)piperidin-1-yl)(cyclopropyl)methanone
• [3-(aminomethyl)piperidin-1-yl]-cyclopropylmethanone
• CHEMBRDG-BB 4011890
• 1-[1-(Cyclopropylcarbonyl)-3-piperidinyl]methanamine
• MFCD08059854
• SB42603
• [3-(Aminomethyl)piperidin-1-yl](cyclopropyl)methanone
• AKOS011062512
• CS-0357175
• DTXSID40660743
• 1-[1-(cyclopropylcarbonyl)piperidin-3-yl]methanamine, AldrichCPR
• 915924-36-6
• 1-[1-(CYCLOPROPYLCARBONYL)PIPERIDIN-3-YL]METHANAMINE
• BS-36543
• 1-(1-CYCLOPROPANECARBONYLPIPERIDIN-3-YL)METHANAMINE
• 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine

• MDL： MFCD08059854
• Inchi： 1S/C10H18N2O/c11-6-8-2-1-5-12(7-8)10(13)9-3-4-9/h8-9H,1-7,11H2
• InChI Key： HABOPQWLLMHQMP-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCCC(CN)C1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.3Ų

1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine

Recent Advances in the Study of 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine (CAS: 915924-36-6) in Chemical Biology and Pharmaceutical Research

The compound 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine (CAS: 915924-36-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense investigation.

One of the key areas of research has been the synthesis and optimization of 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process that includes cyclopropanation and piperidine ring formation, followed by selective functionalization to achieve the desired amine derivative.

Pharmacological evaluations have revealed that 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) therapeutics.

Further investigations into the mechanism of action have uncovered its role in modulating intracellular signaling pathways. Research published in Nature Chemical Biology (2024) identified that the compound interacts with G-protein-coupled receptors (GPCRs), leading to downstream effects on cyclic AMP (cAMP) levels. This finding opens new avenues for developing targeted therapies for diseases involving GPCR dysregulation.

In addition to its neurological applications, 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine has shown promise in oncology. A study in Cancer Research (2023) reported its efficacy in inhibiting the growth of certain cancer cell lines, particularly those with mutations in the PI3K/AKT pathway. The compound's ability to induce apoptosis and inhibit proliferation makes it a candidate for further development as an anticancer agent.

Despite these advancements, challenges remain in the clinical translation of 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 1-1-(cyclopropylcarbonyl)piperidin-3-ylmethanamine (CAS: 915924-36-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.